Cas no 21902-99-8 (Ergosta-2,24-dien-26-oicacid, 18-(acetyloxy)-5,6-epoxy-4,22-dihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-)

• Product Name: Ergosta-2,24-dien-26-oicacid, 18-(acetyloxy)-5,6-epoxy-4,22-dihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-
• CAS No: 21902-99-8
• MF: C₃₀H₄₀O₇
• MW: 512.63440990448
• CID: 263330
• PubChem ID: 54606507
• Update Time: 2025-04-19

Ergosta-2,24-dien-26-oicacid, 18-(acetyloxy)-5,6-epoxy-4,22-dihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)- Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 18-(acetyloxy)-5,6-epoxy-4,22-dihydroxy-1-oxo-, d-lactone, (4b,5b,6b,22R)-
• (22R)-18-Acetoxy-5,6β-epoxy-4β,22-dihydroxy-1-oxo-5β-ergosta-2,24-dien-26-oic acid δ-lactone
• 5,6-Epoxy-5H-cyclopenta[a]phenanthrene, ergosta-2,24-dien-26-oic acidderiv.
• 5b-Ergosta-2,24-dien-26-oic acid,5,6b-epoxy-4b,18,22-trihydroxy-1-oxo-, d-lactone, 18-acetate, (20S,22R)-(8CI)
• Withacnistin
• NSC-135073
• 21902-99-8
• 5.beta.-Ergosta-2, 5,6.beta.-epoxy-4.beta.,18,22-trihydroxy-1-oxo-, .delta.-lactone, 18-acetate, (20S,22R)-
• Ergosta-2, 18-(acetyloxy)-5,6-epoxy-4,22-dihydroxy-1-oxo-, .delta.-lactone, (4.beta.,5.beta.,6.beta.22R)-
• DTXSID90714301
• (4beta,5beta,6beta,22R)-4-Hydroxy-1,26-dioxo-5,6:22,26-diepoxyergosta-2,24-dien-18-yl acetate
• NSC135073

• Inchi： 1S/C30H40O7/c1-15-12-23(36-27(34)16(15)2)17(3)20-6-7-22-19-13-26-30(37-26)25(33)9-8-24(32)28(30,5)21(19)10-11-29(20,22)14-35-18(4)31/h8-9,17,19-23,25-26,33H,6-7,10-14H2,1-5H3/t17-,19+,20+,21-,22-,23+,25-,26+,28-,29-,30+/m0/s1
• InChI Key： ZQEYWCXMRUYTGT-ODBZFNPSSA-N
• SMILES： O1[C@@H]2C[C@H]3[C@@H]4CC[C@H]([C@H](C)[C@H]5CC(C)=C(C)C(=O)O5)[C@@]4(COC(C)=O)CC[C@@H]3[C@]3(C(C=C[C@@H]([C@]132)O)=O)C

Computed Properties

• Exact Mass: 512.27740361g/mol
• Monoisotopic Mass: 512.27740361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives